6-(Trifluoromethyl)isobenzofuran-1(3H)-one
Overview
Description
6-(Trifluoromethyl)isobenzofuran-1(3H)-one is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is a derivative of isobenzofuran, which is a heterocyclic aromatic compound containing a fused benzene and furan ring. The addition of a trifluoromethyl group to the isobenzofuran ring enhances the compound's stability and makes it a useful tool in various scientific research applications.
Scientific Research Applications
Monoamine Oxidase Inhibition
6-(Trifluoromethyl)isobenzofuran-1(3H)-one: has been investigated as a novel inhibitor of monoamine oxidases (MAOs), specifically MAO-B. These enzymes play crucial roles in biogenic amine metabolism, oxidative stress, and chronic inflammation. MAO-B selective inhibitors hold promise for treating neurodegenerative diseases like Parkinson’s and Alzheimer’s .
Mechanism of Action
Target of Action
The primary targets of 6-(Trifluoromethyl)isobenzofuran-1(3H)-one are Monoamine oxidases A and B (MAO-A and MAO-B) . These enzymes play crucial roles in the metabolism of biogenic amines, oxidative stress, and chronic inflammation .
Mode of Action
6-(Trifluoromethyl)isobenzofuran-1(3H)-one acts as an inhibitor of MAO-A and MAO-B . The compound interacts with these enzymes, particularly showing a preferable inhibition toward the MAO-B isoform . This interaction results in the reduction of the enzymes’ activity, thereby modulating the metabolic processes they are involved in .
Biochemical Pathways
The inhibition of MAO-A and MAO-B affects the metabolic pathways of biogenic amines . This can lead to a decrease in oxidative stress and chronic inflammation, which are often associated with the overactivity of these enzymes . The downstream effects of this inhibition can have therapeutic implications, particularly in the treatment of neurodegenerative diseases .
Result of Action
The molecular and cellular effects of 6-(Trifluoromethyl)isobenzofuran-1(3H)-one’s action primarily involve the reduction of oxidative stress and chronic inflammation due to the inhibition of MAO-A and MAO-B . This can potentially lead to neuroprotective effects, making the compound a promising therapeutic choice for neurodegenerative diseases .
properties
IUPAC Name |
6-(trifluoromethyl)-3H-2-benzofuran-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F3O2/c10-9(11,12)6-2-1-5-4-14-8(13)7(5)3-6/h1-3H,4H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKNSPAIMGVILDM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=C(C=C2)C(F)(F)F)C(=O)O1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Trifluoromethyl)isobenzofuran-1(3H)-one |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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